Cas no 1261530-65-7 (Methyl 5-(4-(trifluoromethoxy)phenyl)thiophene-2-carboxylate)

• Product Name: Methyl 5-(4-(trifluoromethoxy)phenyl)thiophene-2-carboxylate
• CAS No: 1261530-65-7
• MF: C₁₃H₉F₃O₃S
• MW: 302.268973112106
• CID: 5158303
• Update Time: 2025-10-30

Methyl 5-(4-(trifluoromethoxy)phenyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(4-(trifluoromethoxy)phenyl)thiophene-2-carboxylate
• methyl 5-[4-(trifluoromethoxy)phenyl]thiophene-2-carboxylate

• Inchi： 1S/C13H9F3O3S/c1-18-12(17)11-7-6-10(20-11)8-2-4-9(5-3-8)19-13(14,15)16/h2-7H,1H3
• InChI Key： FAKHAPAXGSGYKL-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC=C1C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 340
• XLogP3: 4.6
• Topological Polar Surface Area: 63.8

Additional information on Methyl 5-(4-(trifluoromethoxy)phenyl)thiophene-2-carboxylate

Methyl 5-(4-(Trifluoromethoxy)phenyl)thiophene-2-carboxylate (CAS No. 1261530-65-7): An Overview

Methyl 5-(4-(trifluoromethoxy)phenyl)thiophene-2-carboxylate (CAS No. 1261530-65-7) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of thiophenes, which are five-membered heterocyclic compounds containing a sulfur atom. The presence of the trifluoromethoxy group and the methyl ester functionality imparts distinct properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of Methyl 5-(4-(trifluoromethoxy)phenyl)thiophene-2-carboxylate is characterized by a thiophene ring substituted with a 4-(trifluoromethoxy)phenyl group at the 5-position and a methyl ester group at the 2-position. This arrangement provides a balance of hydrophobic and hydrophilic properties, making it suitable for various biological and chemical applications. The trifluoromethoxy group, in particular, is known for its strong electron-withdrawing effect, which can influence the electronic properties of the molecule and enhance its reactivity in certain chemical reactions.

In the realm of medicinal chemistry, Methyl 5-(4-(trifluoromethoxy)phenyl)thiophene-2-carboxylate has been explored as a potential lead compound for the development of new drugs. Recent studies have shown that thiophenes with similar substituents exhibit promising biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of thiophenes with trifluoromethoxy groups demonstrated significant anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway.

Moreover, the presence of the methyl ester group in Methyl 5-(4-(trifluoromethoxy)phenyl)thiophene-2-carboxylate makes it an attractive candidate for further chemical modifications. The ester functionality can be readily hydrolyzed to form the corresponding carboxylic acid, which can then be converted into various derivatives such as amides, esters, and thioesters. These derivatives can be tailored to enhance specific biological activities or improve pharmacokinetic properties, such as solubility and bioavailability.

In addition to its potential in medicinal chemistry, Methyl 5-(4-(trifluoromethoxy)phenyl)thiophene-2-carboxylate has also found applications in materials science. Thiophenes are known for their ability to form conductive polymers when polymerized, making them useful in the development of organic electronic materials. The trifluoromethoxy group can enhance the electronic properties of these polymers by modulating their bandgap and charge transport characteristics. Recent research has shown that thiophene-based polymers with trifluoromethoxy substituents exhibit improved conductivity and stability compared to their unsubstituted counterparts.

The synthesis of Methyl 5-(4-(trifluoromethoxy)phenyl)thiophene-2-carboxylate typically involves multi-step processes that include the formation of the thiophene ring and subsequent functionalization with the desired substituents. One common approach is to start with a suitable thiophene derivative and introduce the 4-(trifluoromethoxy)phenyl group through a coupling reaction, followed by esterification to form the methyl ester. The choice of reagents and reaction conditions is crucial for achieving high yields and purity of the final product.

The physical properties of Methyl 5-(4-(trifluoromethoxy)phenyl)thiophene-2-carboxylate include its melting point, solubility, and stability under various conditions. These properties are important for both its storage and handling as well as its use in further chemical reactions or biological assays. For example, its solubility in organic solvents such as dimethyl sulfoxide (DMSO) makes it suitable for use in high-throughput screening assays for drug discovery.

In conclusion, Methyl 5-(4-(trifluoromethoxy)phenyl)thiophene-2-carboxylate (CAS No. 1261530-65-7) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure, characterized by the presence of a thiophene ring, a trifluoromethoxy group, and a methyl ester functionality, provides a solid foundation for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.